5-Nitro-2-(propan-2-ylsulfanyl)benzoic acid

• IUPAC Name: 5-nitro-2-propan-2-ylsulfanylbenzoic acid
• InChI: InChI=1S/C10H11NO4S/c1-6(2)16-9-4-3-7(11(14)15)5-8(9)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key: FZIWBBRQFPNHAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C10H11NO4S
• Molecular Weight: 241.27 g/mol

Description

5-Nitro-2-(propan-2-ylsulfanyl)benzoic acid is a chemical compound with the CAS Number: 897377-12-7. It has a molecular weight of 241.27 and its IUPAC name is 2-(isopropylsulfanyl)-5-nitrobenzoic acid. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular formula of this compound is C10H11NO4S. The InChI Code is 1S/C10H11NO4S/c1-6(2)16-9-4-3-7(11(14)15)5-8(9)10(12)13/h3-6H,1-2H3,(H,12,13).

Scientific Research Applications

Heterogeneous Catalysis

A study by Zhao et al. (2013) explored the use of a metal-organic framework, synthesized from 5-nitro-1,2,3-benzenetricarboxylic acid (a related compound), as a catalyst for the enamination of β-ketoesters. This framework demonstrated efficiency and recyclability, with excellent product yields and selectivity in catalytic processes (Zhao et al., 2013).

Photoaffinity Labeling Agents

Branchini et al. (1995) assessed derivatives of 5-nitro-2-(3-phenylpropylamino)-benzoic acid as photoaffinity labeling agents. These derivatives were effective in photoinactivating chloride channels in human red blood cell ghost membranes (Branchini et al., 1995).

Anticancer Activity

Al-Soud et al. (2021) synthesized new 4-nitroimidazole derivatives, including compounds with a similar structure to 5-nitro-2-(propan-2-ylsulfanyl)benzoic acid, and assessed their anticancer activity. Some of these compounds exhibited significant inhibition against various human cancer cell lines (Al-Soud et al., 2021).

Anti-Hypertension Activities

Zhu et al. (2014) designed and synthesized 5-nitro benzimidazole derivatives, which acted as angiotensin II receptor antagonists and showed promising anti-hypertension activities in in vivo evaluations (Zhu et al., 2014).

Dye Intermediates and Fine Chemicals

Zhang (2012) discussed the synthesis of similar compounds to this compound and their application as dye intermediates and versatile organic intermediates in the fine chemicals industry (Zhang, 2012).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

Isopropylthiol (3.06 mL, 32.8 mmol) was added to a solution of 2-fluoro-5-nitrobenzoic acid (5.06 g, 27.3 mmol) and triethylamine (8.4 mL, 60.3 mmol) in DMF (86 mL). The reaction mixture was stirred overnight at rt and then most of the DMF was removed in vacuo. The residual solution was poured into ice water (500 mL) and the resulting yellow solid was isolated by filtration to give 16A (6.5 g, 100%).